Cas no 1334500-06-9 ((4'-Amino-1,1'-biphenyl-4-yl)(piperidin-1-yl)methanone)

• Product Name: (4'-Amino-1,1'-biphenyl-4-yl)(piperidin-1-yl)methanone
• CAS No: 1334500-06-9
• MF: C₁₈H₂₀N₂O
• MW: 280.364204406738
• MDL: MFCD20231506
• CID: 1024934
• PubChem ID: 54759106
• Update Time: 2025-04-20

(4'-Amino-1,1'-biphenyl-4-yl)(piperidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4'-Amino-[1,1'-biphenyl]-4-yl)(piperidin-1-yl)methanone
• 4-[4-(Piperidinocarbonyl)phenyl]aniline
• ACMC-209bsd
• AK-91557
• ANW-19547
• BD229972
• CTK8B0193
• MolPort-020-004-911
• MFCD20231506
• AKOS015907931
• 4-{4-[(Piperidin-1-yl)carbonyl]phenyl}aniline
• [4-(4-aminophenyl)phenyl]-piperidin-1-ylmethanone
• A888090
• SB43488
• DTXSID30716708
• (4'-Amino[1,1'-biphenyl]-4-yl)(piperidin-1-yl)methanone
• BS-25011
• 1334500-06-9
• (4'-Amino-1,1'-biphenyl-4-yl)(piperidin-1-yl)methanone

• MDL： MFCD20231506
• Inchi： 1S/C18H20N2O/c19-17-10-8-15(9-11-17)14-4-6-16(7-5-14)18(21)20-12-2-1-3-13-20/h4-11H,1-3,12-13,19H2
• InChI Key： FZVKMFDXUPLACE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C2C=CC(=CC=2)N)=CC=1)N1CCCCC1

Computed Properties

• Exact Mass: 280.157563266g/mol
• Monoisotopic Mass: 280.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.3Ų